Cas no 155366-03-3 (1,4-Dioxaspiro[4.5]decane, 8-(3,5-difluorophenyl)-)

• Product name: 1,4-Dioxaspiro[4.5]decane, 8-(3,5-difluorophenyl)-
• CAS No: 155366-03-3
• MF: C₁₄H₁₆F₂O₂
• MW: 254.272451400757
• CID: 1329946
• PubChem ID: 20610161

1,4-Dioxaspiro[4.5]decane, 8-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane, 8-(3,5-difluorophenyl)-
• 4-(3,5-difluorophenyl)cyclohexanone monoethylene ketal
• SCHEMBL13920734
• SDOWJHIUOMEXTD-UHFFFAOYSA-N
• 155366-03-3
• 4-(3,5-difluorophenyl)-cyclohexanone mono-ethylene ketal
• 8-(3,5-DIFLUOROPHENYL)-1,4-DIOXASPIRO[4.5]DECANE

• Inchi： InChI=1S/C14H16F2O2/c15-12-7-11(8-13(16)9-12)10-1-3-14(4-2-10)17-5-6-18-14/h7-10H,1-6H2
• InChI Key： SDOWJHIUOMEXTD-UHFFFAOYSA-N
• SMILES： C1CC2(CCC1C3=CC(=CC(=C3)F)F)OCCO2

Computed Properties

• Exact Mass: 254.11188
• Monoisotopic Mass: 254.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46